Cas no 1638771-89-7 (ethyl 4-formyl-1H-indole-6-carboxylate)

• Product Name: ethyl 4-formyl-1H-indole-6-carboxylate
• CAS No: 1638771-89-7
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 5290071
• Update Time: 2026-03-10

ethyl 4-formyl-1H-indole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-6-carboxylic acid, 4-formyl-, ethyl ester
• ethyl 4-formyl-1H-indole-6-carboxylate

• Inchi： 1S/C12H11NO3/c1-2-16-12(15)8-5-9(7-14)10-3-4-13-11(10)6-8/h3-7,13H,2H2,1H3
• InChI Key： LERDJNPAULOSLV-UHFFFAOYSA-N
• SMILES： N1C2=C(C(C=O)=CC(C(OCC)=O)=C2)C=C1

Additional information on ethyl 4-formyl-1H-indole-6-carboxylate

ethyl 4-formyl-1H-indole-6-carboxylate (CAS No. 1638771-89-7): A Versatile Intermediate in Modern Pharmaceutical Synthesis

ethyl 4-formyl-1H-indole-6-carboxylate, identified by the Chemical Abstracts Service Number (CAS No.) 1638771-89-7, is a significant intermediate in the realm of pharmaceutical chemistry. This compound, featuring a unique structural framework of an indole core substituted with both a formyl group and a carboxylate ester, has garnered considerable attention due to its versatile reactivity and potential applications in drug development. The indole moiety, renowned for its presence in numerous bioactive molecules, combined with the electron-withdrawing formyl and ester functionalities, makes this compound a valuable building block for synthesizing complex pharmacophores.

The structural configuration of ethyl 4-formyl-1H-indole-6-carboxylate enables diverse chemical transformations, making it a preferred choice for medicinal chemists seeking to construct intricate molecular architectures. The formyl group (–CHO) serves as a reactive handle for condensation reactions, allowing the formation of Schiff bases, imines, and other functionalized derivatives. Concurrently, the ester group (–COOEt) can be hydrolyzed to the corresponding carboxylic acid or converted into other esters, providing further flexibility in synthetic pathways. These attributes have positioned this compound as a cornerstone in the synthesis of novel therapeutic agents.

In recent years, there has been a surge in research focused on indole derivatives due to their demonstrated biological activity across multiple therapeutic domains. Studies have highlighted the potential of indole-based compounds in oncology, neurology, and anti-inflammatory applications. Specifically, modifications at the 4-position of the indole ring have been shown to modulate receptor binding affinity and pharmacokinetic properties, making them particularly attractive for drug design. The presence of both the formyl and ester groups in ethyl 4-formyl-1H-indole-6-carboxylate allows for strategic functionalization at these positions, enabling the creation of derivatives with tailored biological profiles.

One of the most compelling aspects of ethyl 4-formyl-1H-indole-6-carboxylate is its utility in constructing heterocyclic scaffolds that mimic natural product structures. The indole core is a privileged scaffold in medicinal chemistry, appearing in numerous FDA-approved drugs such as tamoxifen and risperidone. By leveraging this scaffold and incorporating additional functionalities like the formyl group, researchers can generate libraries of compounds for high-throughput screening (HTS) to identify lead candidates. The ester moiety further enhances solubility and metabolic stability, which are critical factors in drug development.

The synthesis of ethyl 4-formyl-1H-indole-6-carboxylate typically involves multi-step organic transformations starting from readily available precursors. Common synthetic routes include condensation reactions between appropriately substituted indoles with formoyl chloride or formic acid derivatives followed by esterification. Advances in catalytic methods have also enabled more efficient and sustainable synthetic pathways, reducing waste and improving yields. These developments align with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

In the context of contemporary drug discovery, ethyl 4-formyl-1H-indole-6-carboxylate has found applications in the development of targeted therapies. For instance, researchers have utilized this intermediate to synthesize indole-based inhibitors of kinases and other enzymes implicated in cancer progression. The ability to introduce diverse substituents at key positions while maintaining bioactivity has been instrumental in optimizing drug-like properties such as selectivity and efficacy. Additionally, computational modeling techniques have been employed to predict how modifications to this scaffold will impact biological activity, further accelerating the discovery process.

The role of ethyl 4-formyl-1H-indole-6-carboxylate extends beyond oncology; it has also been explored in neurodegenerative disease research. Indole derivatives have shown promise as neuroprotective agents due to their ability to interact with various neurotransmitter systems. By incorporating functional groups that enhance penetration across the blood-brain barrier or modulate specific receptor interactions, researchers aim to develop treatments for conditions such as Alzheimer’s disease and Parkinson’s disease. The versatility of this intermediate makes it a valuable tool in addressing these complex neurological challenges.

Eco-friendly synthetic methodologies have become increasingly important as pharmaceutical industries strive to minimize environmental impact. Innovations such as microwave-assisted synthesis and solvent-free reactions have been applied to improve the efficiency of producing intermediates like ethyl 4-formyl-1H-indole-6-carboxylate. These approaches not only reduce energy consumption but also decrease reliance on hazardous reagents, aligning with global sustainability goals. Such advancements underscore the importance of integrating green chemistry practices into industrial processes.

The future prospects for ethyl 4-formyl-1H-indole-6-carboxylate are promising, with ongoing research exploring its potential in emerging therapeutic areas. Emerging technologies such as organometallic catalysis and flow chemistry offer new avenues for optimizing its synthesis and expanding its utility. Furthermore, interdisciplinary collaborations between chemists and biologists are expected to yield novel insights into how indole-based compounds can be tailored for specific biological targets. As our understanding of molecular interactions deepens, so too will the applications of this versatile intermediate.